Cas no 1805031-55-3 (4-Methoxy-3-nitro-2-phenylpyridine)

• Product Name: 4-Methoxy-3-nitro-2-phenylpyridine
• CAS No: 1805031-55-3
• MF: C₁₂H₁₀N₂O₃
• MW: 230.21940279007
• CID: 4908094
• Update Time: 2025-05-22

4-Methoxy-3-nitro-2-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-3-nitro-2-phenylpyridine

• Inchi： 1S/C12H10N2O3/c1-17-10-7-8-13-11(12(10)14(15)16)9-5-3-2-4-6-9/h2-8H,1H3
• InChI Key： ZGUFLAKNRDGSFH-UHFFFAOYSA-N
• SMILES： O(C)C1C=CN=C(C=1[N+](=O)[O-])C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• XLogP3: 2.3
• Topological Polar Surface Area: 67.9

Additional information on 4-Methoxy-3-nitro-2-phenylpyridine

4-Methoxy-3-nitro-2-phenylpyridine: A Comprehensive Overview

The compound 4-Methoxy-3-nitro-2-phenylpyridine, identified by the CAS number 1805031-55-3, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a methoxy group at the 4-position, a nitro group at the 3-position, and a phenyl group at the 2-position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable component in numerous research and industrial applications.

Recent studies have highlighted the potential of 4-Methoxy-3-nitro-2-phenylpyridine in the development of advanced materials, particularly in the realm of organic electronics. Researchers have explored its role as a building block for constructing functional materials, such as organic semiconductors and light-emitting diodes (OLEDs). The compound's ability to undergo various chemical transformations, including coupling reactions and polymerization, has further expanded its utility in material synthesis.

In terms of synthesis, 4-Methoxy-3-nitro-2-phenylpyridine is typically prepared through multi-step organic synthesis involving nitration, methylation, and coupling reactions. The precise control of reaction conditions is crucial to ensure high yield and purity of the final product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, aligning with the growing demand for sustainable chemical processes.

The physical properties of 4-Methoxy-3-nitro-2-phenylpyridine are also of great interest to researchers. Its melting point, solubility, and thermal stability are critical factors that influence its performance in various applications. Studies have shown that the compound exhibits good thermal stability up to 200°C, making it suitable for high-temperature applications. Additionally, its solubility in common organic solvents facilitates its use in solution-based fabrication techniques for electronic devices.

The electronic properties of 4-Methoxy-3-nitro-2-phenylpyridine are another area of active research. Computational studies have revealed that the molecule possesses a conjugated π-system that contributes to its high electron mobility. This property makes it an attractive candidate for use in organic field-effect transistors (OFETs) and other electronic devices. Recent experiments have demonstrated that films fabricated from this compound exhibit excellent charge transport characteristics, paving the way for its integration into next-generation electronic devices.

In conclusion, 4-Methoxy-3-nitro-2-phenylpyridine is a versatile compound with a wide range of applications in modern chemistry and materials science. Its unique structure, coupled with its favorable physical and electronic properties, positions it as a key player in the development of advanced materials. As research continues to uncover new insights into its potential uses, this compound is expected to play an increasingly important role in both academic and industrial settings.